4-[(2-Methylbenzyl)thio]-2-(2-thienyl)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-[(2-methylphenyl)methylsulfanyl]-2-thiophen-2-ylpyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C18H15N3S2/c1-13-5-2-3-6-14(13)12-23-18-16-11-15(17-7-4-10-22-17)20-21(16)9-8-19-18/h2-11H,12H2,1H3
• InChI Key: MZGKMFVQVBDXFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NC=CN3C2=CC(=N3)C4=CC=CS4
• Molecular Formula: C18H15N3S2
• Molecular Weight: 337.5 g/mol

Description

4-[(2-Methylbenzyl)thio]-2-(2-thienyl)pyrazolo[1,5-a]pyrazine is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Scientific Research Applications

Design and Synthesis for Therapeutic Applications

• Anticancer Activity : Novel pyrazole derivatives containing hydrazinecarboximidamide substituents have been synthesized and evaluated for their cytotoxicity and apoptotic activity. These compounds show significant anticancer potential against various cancer cell lines, indicating their role in future cancer research (Liu et al., 2019).
• Anti-Lung Cancer Activity : Fluoro-substituted benzo[b]pyran derivatives exhibit anticancer activity at low concentrations against human cancer cell lines, demonstrating their potential as anticancer agents (Hammam et al., 2005).
• Hybrid Cocrystals for Drug Formulation : Cocrystals of pyrazinamide with hydroxybenzoic acids have been studied for their potential applications in drug formulation, showing inhibitory activity against mycobacterium tuberculosis, suggesting their use in new anti-TB drugs (Al-Otaibi et al., 2020).

Chemical Synthesis and Characterization

• Synthesis of Derivatives : A variety of pyrazolo[4,3-e]-1,2,4-triazolo-[1,5-c]pyrimidine derivatives have been synthesized, aiming to obtain potent and selective antagonists for A2A adenosine receptors or potent pesticide lead compounds, highlighting the versatility of pyrazolo-related compounds in chemical synthesis (Xiao et al., 2008).
• Anticancer Derivatives : Synthesis of new pyrazolo[3,4-d]pyrimidin-4-one derivatives has shown promising results in anticancer activity, particularly against the MCF-7 human breast adenocarcinoma cell line, demonstrating the chemical versatility and therapeutic potential of these compounds (Abdellatif et al., 2014).

Novel Applications in Material Science

• Photovoltaic Devices : The synthesis of thieno[3,4-b]pyrazine-based and 2,1,3-benzothiadiazole-based donor-acceptor copolymers for application in photovoltaic devices highlights the potential of such compounds in material science, particularly in enhancing the efficiency of solar energy conversion (Zhou et al., 2010).